Cas no 1526383-55-0 (1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 1526383-55-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4604154
• Update Time: 2025-10-29

1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID

• Inchi： 1S/C10H14N2O3/c1-12-9(10(13)14)6-8(11-12)7-2-4-15-5-3-7/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： NIVCBAJXLAUGAC-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C2CCOCC2)=N1

Additional information on 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID

Introduction to 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 1526383-55-0)

1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID, identified by its Chemical Abstracts Service (CAS) number 1526383-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural uniqueness of 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID lies in its incorporation of an oxane ring at the 3-position, which introduces a new dimension of chemical reactivity and biological functionality. This feature makes it a valuable scaffold for further derivatization and exploration in drug discovery programs.

The oxane moiety, a five-membered oxygen-containing heterocycle, is known for its stability and ability to mimic the conformational flexibility of natural products. In the context of 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID, this structural element is positioned strategically to interact with biological targets, thereby enhancing the compound's pharmacological profile. The carboxylic acid group at the 5-position provides an additional site for chemical modification, allowing for the development of prodrugs or conjugates that can improve solubility, bioavailability, or target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. Additionally, its structural motif is reminiscent of known bioactive molecules, which has prompted investigations into its potential as an antimicrobial or antiviral agent.

In vitro studies have demonstrated that derivatives of pyrazole compounds, including those with oxane substituents, can modulate the activity of kinases and other signaling proteins. The presence of both methyl and oxan groups in 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID creates multiple interaction points with biological macromolecules, which could enhance binding affinity and selectivity. These properties are particularly relevant in the context of developing targeted therapies for diseases such as cancer, where precise modulation of signaling pathways is crucial.

The synthesis of 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID presents unique challenges due to the need for precise functionalization around the pyrazole core. However, recent methodological improvements in organic synthesis have made it more feasible to access such complex structures. Techniques such as transition-metal-catalyzed cross-coupling reactions and stereoselective hydrogenation have been employed to construct the desired oxanopyrazole framework efficiently. These advances have not only facilitated the production of 1526383-55-0 but also opened up new avenues for exploring related compounds with tailored biological activities.

One particularly intriguing aspect of 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID is its potential as a building block for peptidomimetics. The oxane ring can serve as a mimic for peptide bonds, allowing researchers to design molecules that mimic the structure and function of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. This approach has been successfully applied in the development of protease inhibitors and other therapeutic agents where mimicking peptide interactions is advantageous.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery due to their broad range of biological activities and favorable pharmacokinetic properties. 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID exemplifies this trend by combining a well-studied scaffold with novel structural features that enhance its potential as a therapeutic agent. Ongoing research efforts are focused on identifying new derivatives that exhibit improved efficacy and reduced toxicity compared to existing treatments.

Another area of interest is the use of 1526383-55-0 in combination therapy regimens. Preliminary data suggest that its ability to modulate multiple targets simultaneously could lead to synergistic effects when used alongside other drugs. This concept aligns with current trends in oncology and infectious disease treatment, where combination therapies are increasingly recognized as essential for achieving durable clinical responses.

The environmental impact of pharmaceutical development is also being considered in the design and synthesis of new compounds like 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID. Efforts are underway to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into drug discovery programs to ensure that future therapies are not only effective but also sustainable.

In conclusion, 1-METHYL-3-(OXAN-4-YL)-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 1526383-55-0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including anti-inflammatory, antimicrobial, antiviral, and anticancer treatments. As research continues to uncover new derivatives and applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.